1-Bromo-2,4,6-trifluorobenzene

• IUPAC Name: 2-bromo-1,3,5-trifluorobenzene
• InChI: InChI=1S/C6H2BrF3/c7-6-4(9)1-3(8)2-5(6)10/h1-2H
• InChI Key: PZBSPSOGEVCRQI-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1F)Br)F)F
• Molecular Formula: C6H2BrF3
• DSSTOX Substance ID: DTXSID80178337
• Molecular Weight: 210.98 g/mol
• CAS RN: 2367-76-2

Description

Synthesis Analysis

The synthesis of 1-Bromo-2,4,6-trifluorobenzene and its derivatives involves several methods, including selective defluorination and azidation reactions. For instance, 1,3,5-trichloro-2,4,6-trifluorobenzene and 1-bromo-3,5-dichloro-2,4,6-trifluorobenzene undergo selective defluorination with sodium azide in dimethylsulfoxide, leading to triazido derivatives in high yields (Chapyshev & Chernyak, 2013). Such reactions highlight the compound's reactivity and versatility as a precursor in synthetic chemistry.

Molecular Structure Analysis

The molecular structure and conformation of this compound derivatives have been extensively studied using various analytical techniques. X-ray diffraction analysis and DFT calculations have confirmed the plane structure and molecular conformation, demonstrating the compound's stable crystalline phases and providing insights into its electronic properties (Hamdouni, Boudjada, & Medjroubi, 2019).

Chemical Reactions and Properties

This compound undergoes various chemical reactions, including organometallic transformations, that illustrate its reactivity and potential for functionalization. The compound's ability to participate in regioflexible substitution reactions, as well as its involvement in organometallic chemistry for the selective functionalization of aromatic compounds, showcases its utility in complex organic syntheses (Heiss & Schlosser, 2003).

Scientific Research Applications

Photoactive Cross-Linking Reagents and Organic Synthesis

1-Bromo-2,4,6-trifluorobenzene has been used in the formation of triazides, which find practical use as photoactive cross-linking reagents in polymer chemistry. These compounds are also valuable in organic synthesis and the photochemical preparation of new organic magnetic materials (Chapyshev & Chernyak, 2013).

Organometallic Chemistry

This compound plays a role in organometallic chemistry, specifically in reactions involving regiospecific functionalization. The use of organometallic methods allows for controlled modification of the compound, demonstrating the versatility of this compound in synthetic chemistry (Heiss & Schlosser, 2003).

Synthesis of Molecular Receptors

In the field of molecular engineering, derivatives of this compound have been used as scaffolds for the construction of various molecular receptors. These scaffolds provide a foundation for the development of complex molecular structures (Wallace et al., 2005).

Ring Expansion and Alumacyclonona-tetraene Synthesis

Research has shown that this compound can undergo ring expansion to form 1-bromo-1-alumacyclonona-2,4,6,8-tetraene, a compound that contributes to the understanding of complex chemical structures and reactions in inorganic chemistry (Agou et al., 2015).

Inverse Sandwich Complex Formation

This compound is involved in the formation of unique inverse sandwich complexes with metals, contributing to the study of novel organometallic compounds and their properties (Krieck et al., 2009).

Electrochemical Fluorination Studies

This compound is also used in the study of electrochemical fluorination processes, providing insights into the mechanisms and applications of fluorination in organic chemistry (Horio et al., 1996).

Safety and Hazards

1-Bromo-2,4,6-trifluorobenzene is classified as Eye Irrit. 2 - Flam. Liq. 3 - Skin Irrit. 2 - STOT SE 3. It has hazard statements H226 - H315 - H319 - H335.

Mechanism of Action

Target of Action

1-Bromo-2,4,6-trifluorobenzene is a chemical compound with the formula C6H2BrF3 . It is primarily used as a building block in the synthesis of various organic compounds . The specific targets of this compound can vary depending on the reaction it is involved in. It is often used in reactions involving palladium-catalyzed oxidative heck reactions .

Mode of Action

The mode of action of this compound is largely dependent on the specific reaction it is used in. For instance, in a palladium-catalyzed oxidative Heck reaction, the bromine atom in the compound can be replaced by an allyl group . This is a type of substitution reaction, which results in the formation of a new carbon-carbon bond.

Biochemical Pathways

It is known to participate in reactions that form organomagnesium compounds , which are often used in Grignard reactions, a key process in organic synthesis.

Result of Action

The result of the action of this compound is the formation of new organic compounds. For example, in a palladium-catalyzed oxidative Heck reaction, it can help form new carbon-carbon bonds . In reactions with organomagnesium compounds, it can contribute to the formation of Grignard reagents .

Action Environment

The action of this compound is influenced by various environmental factors. For instance, the temperature and pressure can affect the rate and yield of the reactions it participates in. Moreover, the presence of other substances, such as catalysts or solvents, can also significantly influence its reactivity. It’s also worth noting that this compound exhibits packing polymorphism in two nonidentical solid-state phases , which suggests that its physical properties and reactivity can be influenced by its crystal structure.

Biochemical Analysis

Biochemical Properties

1-Bromo-2,4,6-trifluorobenzene plays a significant role in biochemical reactions, particularly in the context of its interactions with enzymes and proteins. This compound is known to participate in Pd-catalyzed oxidative Heck reactions with allyl esters . The nature of these interactions involves the formation of covalent bonds between the compound and the active sites of enzymes, leading to the modulation of enzyme activity. Additionally, this compound exhibits packing polymorphism in two nonidentical solid-state phases, which may influence its biochemical behavior .

Cellular Effects

The effects of this compound on various types of cells and cellular processes are of great interest. This compound has been shown to cause skin and eye irritation, as well as respiratory system effects At the cellular level, this compound may influence cell signaling pathways, gene expression, and cellular metabolism

Molecular Mechanism

The molecular mechanism of action of this compound involves its binding interactions with biomolecules. This compound is known to participate in Pd-catalyzed oxidative Heck reactions, which involve the formation of covalent bonds with allyl esters . These interactions can lead to enzyme inhibition or activation, depending on the specific enzyme and the nature of the interaction. Additionally, this compound may cause changes in gene expression by interacting with transcription factors and other regulatory proteins.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The stability and degradation of this compound are important factors to consider. This compound exhibits packing polymorphism, which may influence its stability and long-term effects on cellular function . Studies have shown that the compound can undergo phase changes under non-ambient conditions, which may affect its biochemical properties and interactions with biomolecules .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound may have minimal effects on cellular function, while at higher doses, it can cause significant toxicity and adverse effects. Studies have shown that high doses of this compound can lead to skin and eye irritation, respiratory system effects, and gastrointestinal irritation . The threshold effects and toxic doses of this compound are important considerations for its use in biochemical research.

Metabolic Pathways

This compound is involved in various metabolic pathways, including those mediated by enzymes and cofactors. The compound’s interactions with enzymes such as those involved in Pd-catalyzed oxidative Heck reactions suggest its role in modulating metabolic flux and metabolite levels . The exact metabolic pathways and the enzymes involved are still being studied, but it is clear that this compound can influence cellular metabolism through its biochemical interactions.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are critical for understanding its biochemical effects. This compound is known to interact with transporters and binding proteins, which facilitate its movement across cellular membranes and its localization within specific cellular compartments . The distribution of this compound within tissues can influence its overall biochemical activity and its effects on cellular function.

Subcellular Localization

The subcellular localization of this compound is an important aspect of its biochemical activity. This compound may be directed to specific compartments or organelles within the cell through targeting signals or post-translational modifications . The localization of this compound within subcellular structures can influence its interactions with biomolecules and its overall biochemical effects.